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Compound of Interest

Compound Name: 3-Amino-2-methylbenzonitrile

CAS No.: 69022-35-1

Cat. No.: B1266821

Get Quote

CAS: 50916-56-4 | Formula: C₈H₈N₂ | MW: 132.16 g/mol

Executive Summary
3-Amino-2-methylbenzonitrile (AMBN) is a critical pharmacophore used primarily in the

synthesis of quinazoline-based kinase inhibitors and heterocyclic agrochemicals. While often

categorized as a simple building block, its unique substitution pattern—ortho-methyl/amino

positioning—creates significant steric and electronic challenges during synthesis.

This guide addresses the "Purity Paradox" observed in drug development: commercial samples

labeled "98% Pure" often contain regioisomeric impurities (specifically the 5-amino isomer) that

are chemically similar but pharmacologically inert or toxic, leading to late-stage campaign

failures.

Part 1: The Supply Landscape & Risk Assessment
The supply chain for AMBN is bifurcated between high-cost catalog houses and bulk

manufacturers. Understanding the source is critical for risk mitigation.
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Supplier Tier Analysis
Supplier Tier Typical Purity Risk Profile Recommended Use

Tier 1: Catalog

Aggregators (e.g.,

Sigma, TCI)

>98.0% (HPLC)
Low: High traceability,

validated COAs.

Bench-scale discovery

(<10g).

Tier 2: Bulk

Manufacturers

(China/India)

95.0% - 97.0%

High: Batch-to-batch

variation; isomer

contamination.

Pilot/Process scale

(>1kg).

Tier 3: Custom

Synthesis
>99.0%

Low: Expensive but

tailored impurity

profiling.

GMP manufacturing.

The "Nomenclature Trap"
A common sourcing error arises from the confusion between regioisomers. Ensure your

procurement team distinguishes CAS 50916-56-4 from its isomers:

Target: 3-Amino-2-methylbenzonitrile (CAS 50916-56-4)

Risk A: 3-Amino-4-methylbenzonitrile (CAS 26830-96-6)

Risk B: 2-Amino-3-methylbenzonitrile (CAS 1885-29-6)

Strategic Directive: Always order by CAS number and demand an H-NMR spectrum for

structural verification before accepting bulk shipments.

Part 2: Impurity Profiling & Synthesis Logic
To control quality, one must understand the genesis of impurities. The industrial synthesis of

AMBN typically proceeds via the nitration of o-tolunitrile (2-methylbenzonitrile), followed by

reduction.

The Regioisomer Problem
The nitration step is the critical quality control point.

The Nitrile Group (-CN): Meta-directing.
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The Methyl Group (-CH₃): Ortho/Para-directing.

In 2-methylbenzonitrile, these directing effects overlap, leading to a competition between the

C3 (desired) and C5 positions.

o-Tolunitrile
(2-methylbenzonitrile)

Nitration
(HNO3/H2SO4)

3-Nitro-2-methylbenzonitrile
(Desired Precursor) ~60% Yield

5-Nitro-2-methylbenzonitrile
(Major Impurity)

 ~30% Yield
Reduction

(Fe/HCl or H2/Pd)

3-Amino-2-methylbenzonitrile
(Target)

5-Amino-2-methylbenzonitrile
(Hard-to-remove Isomer)

Co-elutes in HPLC

Click to download full resolution via product page

Figure 1: Synthesis pathway illustrating the origin of the critical 5-amino regioisomer impurity.

Why this matters: The 5-amino impurity has nearly identical solubility and pKa properties to the

target 3-amino compound, making it extremely difficult to remove via standard recrystallization.

It must be controlled at the nitration stage or separated via high-efficiency column

chromatography.

Part 3: Analytical Validation Protocol
Do not rely solely on the supplier's Certificate of Analysis (COA). The following protocol is

designed to be self-validating, ensuring you detect the 5-amino isomer.

Method: High-Resolution HPLC (Reverse Phase)
Objective: Separate the 3-amino target from the 5-amino impurity.
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Parameter Condition

Column

C18 Phenyl-Hexyl (e.g., Phenomenex Luna or

Waters XSelect), 150 x 4.6 mm, 3.5 µm. Note:

Phenyl-hexyl stationary phases offer better

selectivity for aromatic isomers than standard

C18.

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Flow Rate 1.0 mL/min

Gradient 5% B to 60% B over 20 mins. Hold 2 mins.

Detection
UV @ 254 nm (aromatic ring) and 210 nm

(amide/nitrile).

Temperature 30°C

Self-Validation Workflow (The "Spike" Test)
Run Blank: Inject pure methanol to ensure no carryover.

Run Sample: Inject your AMBN sample (1 mg/mL).

Run Reference (Optional but Recommended): If a standard of 5-amino-2-methylbenzonitrile

is available, run it to establish retention time (RT).

The Logic Check: The 5-amino isomer is generally less polar than the 3-amino isomer due to

the lack of steric hindrance around the amine (ortho-effect in the 3-isomer reduces hydrogen

bonding with solvent). Expect the impurity to elute after the main peak.
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Receive Sample

1H-NMR Check
(Aromatic Region)
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No (95-98%)

Retest

Click to download full resolution via product page

Figure 2: Quality Control Decision Matrix for incoming raw material assessment.

Part 4: Handling & Stability
Storage:
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Oxidation Risk: Aminobenzonitriles are susceptible to oxidation (browning) upon exposure to

light and air. Store under Nitrogen or Argon at 2–8°C.

Hygroscopicity: Moderately hygroscopic. Keep containers tightly sealed to prevent hydrolysis

of the nitrile to the amide (3-amino-2-methylbenzamide).

Safety:

Toxicity: Treat as a nitrile source. Potential for cyanide liberation under strong metabolic or

acidic conditions. Handle in a fume hood.

Skin: Permeable to skin; wear nitrile gloves (double gloving recommended for bulk handling).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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